N'-[4-(diethylamino)-2-hydroxybenzylidene]-4-ethylbenzenesulfonohydrazide

• IUPAC Name: N-[(Z)-[4-(diethylamino)-2-hydroxyphenyl]methylideneamino]-4-ethylbenzenesulfonamide
• InChI: InChI=1S/C19H25N3O3S/c1-4-15-7-11-18(12-8-15)26(24,25)21-20-14-16-9-10-17(13-19(16)23)22(5-2)6-3/h7-14,21,23H,4-6H2,1-3H3/b20-14-
• InChI Key: JJXNODGUQUOUDS-ZHZULCJRSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)NN=CC2=C(C=C(C=C2)N(CC)CC)O
• Isomeric SMILES: CCC1=CC=C(C=C1)S(=O)(=O)N/N=C\C2=C(C=C(C=C2)N(CC)CC)O
• Molecular Formula: C19H25N3O3S
• Molecular Weight: 375.5 g/mol

Description

N'-[4-(diethylamino)-2-hydroxybenzylidene]-4-ethylbenzenesulfonohydrazide, commonly known as EDBHBSH, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EDBHBSH is a hydrazone derivative that has been synthesized through a multistep reaction process.

Mechanism of Action

The exact mechanism of action of EDBHBSH is not fully understood. However, it has been proposed that EDBHBSH exerts its anti-cancer and anti-inflammatory effects by inhibiting the activity of various enzymes and proteins involved in the regulation of cell growth and inflammation. Additionally, EDBHBSH has been shown to possess significant antioxidant properties, which may contribute to its anti-cancer and anti-inflammatory effects.
Biochemical and Physiological Effects:
EDBHBSH has been shown to possess significant biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in various cancer cell lines. Additionally, EDBHBSH has been shown to inhibit the activity of various inflammatory mediators, including COX-2 and NF-kB. Furthermore, EDBHBSH has been shown to possess significant anti-oxidant properties, which may contribute to its anti-cancer and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

EDBHBSH possesses several advantages and limitations for lab experiments. One of the main advantages of EDBHBSH is its significant anti-cancer and anti-inflammatory properties, which make it a potential candidate for the treatment of various diseases. Additionally, EDBHBSH possesses significant anti-tubercular properties, making it a potential candidate for the treatment of tuberculosis. However, one of the main limitations of EDBHBSH is its relatively low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on EDBHBSH. One of the main future directions is to further investigate the mechanism of action of EDBHBSH and its potential applications in various diseases. Additionally, future research should focus on improving the solubility of EDBHBSH in water, which may increase its potential applications in various experiments. Furthermore, future research should focus on the development of novel derivatives of EDBHBSH with improved pharmacological properties.

Synthesis Methods

EDBHBSH is synthesized through a multistep reaction process that involves the condensation of 4-ethylbenzenesulfonylhydrazide with 4-(diethylamino)-2-hydroxybenzaldehyde in the presence of glacial acetic acid. The resulting product is then purified through recrystallization to obtain pure EDBHBSH.

Scientific Research Applications

EDBHBSH has been extensively studied for its potential applications in various fields. It has been found to possess significant anti-cancer, anti-inflammatory, and anti-tubercular properties. EDBHBSH has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. It has also been found to possess significant anti-inflammatory properties, making it a potential candidate for the treatment of various inflammatory diseases. Additionally, EDBHBSH has been shown to possess significant anti-tubercular properties, making it a potential candidate for the treatment of tuberculosis.